![molecular formula C15H11N3O3S B5855163 2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid](/img/structure/B5855163.png)
2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid, also known as PTA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have several unique properties that make it useful for a variety of research purposes, including its ability to selectively inhibit certain enzymes and its potential as a fluorescent probe.
Mechanism of Action
The mechanism of action of 2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid involves its ability to selectively bind to and inhibit the activity of PTPs. This inhibition leads to the modulation of various cellular signaling pathways, which can have a variety of downstream effects depending on the specific PTP being targeted.
Biochemical and Physiological Effects:
2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid has been found to have several biochemical and physiological effects, including its ability to selectively inhibit PTPs and its potential as a fluorescent probe. In addition, 2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid has been found to have antioxidant and anti-inflammatory properties, which may make it useful for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid in lab experiments include its selectivity for certain enzymes, its potential as a fluorescent probe, and its ability to modulate various cellular signaling pathways. However, there are also some limitations to using 2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research involving 2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid, including its further development as a therapeutic agent for diseases such as cancer and diabetes, its use as a tool for studying cellular signaling pathways, and its potential as a fluorescent probe for imaging techniques. Additionally, further research is needed to fully understand the mechanism of action of 2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid and to identify any potential side effects or limitations for its use in scientific research.
Synthesis Methods
The synthesis of 2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid involves the reaction of 2-hydroxy-4-aminobenzoic acid with 4-(3-pyridinyl)-1,3-thiazole-2-amine. The resulting compound is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves its use as a selective inhibitor of certain enzymes, such as protein tyrosine phosphatases (PTPs). PTPs play an important role in various cellular signaling pathways, and their dysregulation has been implicated in a variety of diseases, including cancer and diabetes. By selectively inhibiting PTPs, 2-hydroxy-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}benzoic acid has the potential to be developed into a novel therapeutic agent for these diseases.
properties
IUPAC Name |
2-hydroxy-4-[(4-pyridin-3-yl-1,3-thiazol-2-yl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O3S/c19-13-6-10(3-4-11(13)14(20)21)17-15-18-12(8-22-15)9-2-1-5-16-7-9/h1-8,19H,(H,17,18)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMDJFPIXSKAWRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CSC(=N2)NC3=CC(=C(C=C3)C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>47 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49645350 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-Hydroxy-4-(4-pyridin-3-yl-thiazol-2-ylamino)-benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.